(3R,3aS,6R,6aS)-3,6-bis(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan

• Molecular Formula: C22H26O6
• Molecular Weight: 386.4 g/mol
• IUPAC Name: (3R,3aS,6R,6aS)-3,6-bis(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan
• InChI: InChI=1S/C22H26O6/c1-23-17-7-5-13(9-19(17)25-3)21-15-11-28-22(16(15)12-27-21)14-6-8-18(24-2)20(10-14)26-4/h5-10,15-16,21-22H,11-12H2,1-4H3/t15-,16-,21+,22+/m1/s1
• InChI Key: PEUUVVGQIVMSAW-DJDZNOHASA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)[C@H]2[C@@H]3CO[C@H]([C@@H]3CO2)C4=CC(=C(C=C4)OC)OC)OC
• Canonical SMILES: COC1=C(C=C(C=C1)C2C3COC(C3CO2)C4=CC(=C(C=C4)OC)OC)OC
• Pictograms: Irritant
• synonyms: eudesmin

Description

(3R,3aS,6R,6aS)-3,6-bis(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan is a natural product found in Liriodendron tulipifera, Pandanus boninensis, and other organisms with data available.

Scientific Research Applications

Synthesis Methods

• Stereoselective Synthesis: A novel synthetic route for hexahydrofuro[3,4-b]furan derivatives, which can be related to the specified compound, has been developed. This method involves cyclization and rearrangement processes to produce derivatives with high diastereo- and enantio-selectivity (Shit et al., 2019).
• One-Pot Synthesis: A concise synthesis approach for hexahydrofuro[2,3-b]furan-3-ol, a similar structural component, has been achieved via a one-pot procedure. This method is significant for producing key components for HIV protease inhibitors (Sevenich et al., 2017).

Therapeutic Applications

• HIV Protease Inhibitor Development: Compounds structurally related to the specified chemical have been synthesized and employed as ligands for HIV protease inhibitors, contributing significantly to the development of clinical drugs like darunavir (Ghosh et al., 2004).

Chemical Modifications and Derivatives

• Furoxano Derivatives Synthesis: Research into the synthesis of furoxano derivatives, which share a similar furan component, has been conducted. This includes studying the effects of different substituents and reaction conditions (Wang Yinglei, 2010).

Biomass Conversion

• Biomass-Derived Furanic Compounds: Studies on the reduction of biomass-derived furanic compounds, like furfural, have been explored. This research is crucial for understanding the transformation of oxygen-rich compounds in biorefinery processes (Nakagawa et al., 2013).

Antimicrobial Research

• Antimicrobial Agents: Derivatives of furan, similar in structure, have been synthesized and evaluated for their DNA binding affinities and antimicrobial properties, showing potential as therapeutic agents against various pathogens (Stephens et al., 2001).

Efficient Synthesis for Pharmaceutical Applications

• Efficient Synthesis for HIV Inhibitors: An efficient synthesis method for racemic hexahydrofuro[2,3-b]furan-3-ol, a key component of HIV protease inhibitor candidates, has been developed. This method has potential applications in constructing a variety of furo[2,3-b]furan derivatives (Yu et al., 2007).